Cas no 1251923-88-2 (4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid)

• Product Name: 4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid
• CAS No: 1251923-88-2
• MF: C₉H₈O₅S
• MW: 228.221821784973
• CID: 4582060
• Update Time: 2025-05-27

4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid
• 2,3-Dihydrobenzo[b][1,4]oxathiine-2-carboxylic acid 4,4-dioxide

• Inchi： 1S/C9H8O5S/c10-9(11)7-5-15(12,13)8-4-2-1-3-6(8)14-7/h1-4,7H,5H2,(H,10,11)
• InChI Key： USKKYHJQMOAEOD-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2S(=O)(=O)CC1C(O)=O

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 530.4±50.0 °C at 760 mmHg
• Flash Point: 274.6±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid

Comprehensive Overview of 4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid (CAS No. 1251923-88-2)

4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid (CAS No. 1251923-88-2) is a specialized organic compound with a unique structural framework, combining a benzoxathiine core with carboxylic acid functionality. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its sulfone (dioxo) and carboxylic acid groups make it a versatile intermediate for synthesizing derivatives with tailored properties.

In recent years, the demand for heterocyclic compounds like 4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its role as a precursor for sulfone-containing drugs, which are pivotal in treating inflammatory diseases and infections. The compound's CAS No. 1251923-88-2 is frequently searched in academic databases, reflecting its relevance in modern synthetic chemistry.

The synthesis of 4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid typically involves oxidative cyclization of precursor molecules, leveraging advanced catalytic methods. Its benzoxathiine scaffold is notable for its stability and ability to modulate electronic properties, making it valuable for designing high-performance materials. This aligns with the growing interest in sustainable chemistry, as industries seek eco-friendly alternatives to traditional reagents.

From an analytical perspective, CAS No. 1251923-88-2 is characterized using techniques like NMR spectroscopy and mass spectrometry, ensuring high purity for research applications. Its carboxylic acid group allows for further functionalization, enabling the creation of amides, esters, and other derivatives. Such flexibility is critical for optimizing drug bioavailability and target selectivity, key concerns in medicinal chemistry.

Beyond pharmaceuticals, 4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid is explored in crop protection formulations. Its sulfone moiety exhibits herbicidal and fungicidal activity, addressing the need for novel agrochemicals with lower environmental impact. This ties into broader discussions about green chemistry and precision agriculture, where users often search for innovative solutions to enhance crop yields sustainably.

In material science, the compound's conjugated system and electron-withdrawing groups make it a candidate for organic electronics, such as OLEDs and photovoltaic cells. Searches for benzoxathiine derivatives in this context have risen, reflecting interdisciplinary interest. Its thermal stability and solubility properties are also under investigation for polymeric applications.

To summarize, 4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid (CAS No. 1251923-88-2) is a multifaceted compound with applications spanning drug development, agrochemicals, and advanced materials. Its structural features and adaptability position it as a valuable asset in research, meeting the evolving demands of science and industry.